Cas no 500160-48-5 (Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate)

Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate structure
500160-48-5 structure
Product Name:Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate
CAS No:500160-48-5
MF:C8H11N3O2
MW:181.191841363907
CID:1546661
PubChem ID:86210544
Update Time:2025-04-21

Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarboxylic acid, 4-(dimethylamino)-, methyl ester
    • AKOS040693788
    • DB-221106
    • starbld0015895
    • SCHEMBL15264768
    • MJQSKSQHCXDQJF-UHFFFAOYSA-N
    • 500160-48-5
    • methyl 4-(dimethylamino)pyrimidine-2-carboxylate
    • Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate
    • Inchi: 1S/C8H11N3O2/c1-11(2)6-4-5-9-7(10-6)8(12)13-3/h4-5H,1-3H3
    • InChI Key: MJQSKSQHCXDQJF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=NC=CC(=N1)N(C)C)=O

Computed Properties

  • Exact Mass: 181.08523
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • PSA: 55.32

Methyl 4-(Dimethylamino)pyrimidine-2-carboxylate Pricemore >>

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